Cas no 866726-41-2 (N-(2,6-dimethylphenyl)-2-{2-(4-methylphenyl)-5H-chromeno2,3-dpyrimidin-4-ylsulfanyl}acetamide)
N-(2,6-dimethylphenyl)-2-{2-(4-methylphenyl)-5H-chromeno2,3-dpyrimidin-4-ylsulfanyl}acetamide Chemical and Physical Properties
Names and Identifiers
-
- N-(2,6-dimethylphenyl)-2-{2-(4-methylphenyl)-5H-chromeno2,3-dpyrimidin-4-ylsulfanyl}acetamide
- N-(2,6-dimethylphenyl)-2-[[2-(4-methylphenyl)-5H-chromeno[2,3-d]pyrimidin-4-yl]sulfanyl]acetamide
- F1604-0430
- N-(2,6-dimethylphenyl)-2-((2-(p-tolyl)-5H-chromeno[2,3-d]pyrimidin-4-yl)thio)acetamide
- 866726-41-2
- N-(2,6-dimethylphenyl)-2-{[2-(4-methylphenyl)-5H-chromeno[2,3-d]pyrimidin-4-yl]sulfanyl}acetamide
- AKOS001843113
- AB00674999-01
-
- Inchi: 1S/C28H25N3O2S/c1-17-11-13-20(14-12-17)26-30-27-22(15-21-9-4-5-10-23(21)33-27)28(31-26)34-16-24(32)29-25-18(2)7-6-8-19(25)3/h4-14H,15-16H2,1-3H3,(H,29,32)
- InChI Key: BNFNDJSIFXORAC-UHFFFAOYSA-N
- SMILES: C(NC1=C(C)C=CC=C1C)(=O)CSC1N=C(C2=CC=C(C)C=C2)N=C2OC3=C(C=CC=C3)CC2=1
Computed Properties
- Exact Mass: 467.16674822g/mol
- Monoisotopic Mass: 467.16674822g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 34
- Rotatable Bond Count: 5
- Complexity: 675
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.6
- Topological Polar Surface Area: 89.4Ų
N-(2,6-dimethylphenyl)-2-{2-(4-methylphenyl)-5H-chromeno2,3-dpyrimidin-4-ylsulfanyl}acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1604-0430-2μmol |
N-(2,6-dimethylphenyl)-2-{[2-(4-methylphenyl)-5H-chromeno[2,3-d]pyrimidin-4-yl]sulfanyl}acetamide |
866726-41-2 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1604-0430-5μmol |
N-(2,6-dimethylphenyl)-2-{[2-(4-methylphenyl)-5H-chromeno[2,3-d]pyrimidin-4-yl]sulfanyl}acetamide |
866726-41-2 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1604-0430-1mg |
N-(2,6-dimethylphenyl)-2-{[2-(4-methylphenyl)-5H-chromeno[2,3-d]pyrimidin-4-yl]sulfanyl}acetamide |
866726-41-2 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1604-0430-2mg |
N-(2,6-dimethylphenyl)-2-{[2-(4-methylphenyl)-5H-chromeno[2,3-d]pyrimidin-4-yl]sulfanyl}acetamide |
866726-41-2 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1604-0430-3mg |
N-(2,6-dimethylphenyl)-2-{[2-(4-methylphenyl)-5H-chromeno[2,3-d]pyrimidin-4-yl]sulfanyl}acetamide |
866726-41-2 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1604-0430-4mg |
N-(2,6-dimethylphenyl)-2-{[2-(4-methylphenyl)-5H-chromeno[2,3-d]pyrimidin-4-yl]sulfanyl}acetamide |
866726-41-2 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1604-0430-5mg |
N-(2,6-dimethylphenyl)-2-{[2-(4-methylphenyl)-5H-chromeno[2,3-d]pyrimidin-4-yl]sulfanyl}acetamide |
866726-41-2 | 90%+ | 5mg |
$69.0 | 2023-05-17 |
N-(2,6-dimethylphenyl)-2-{2-(4-methylphenyl)-5H-chromeno2,3-dpyrimidin-4-ylsulfanyl}acetamide Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
Additional information on N-(2,6-dimethylphenyl)-2-{2-(4-methylphenyl)-5H-chromeno2,3-dpyrimidin-4-ylsulfanyl}acetamide
Recent Advances in the Study of N-(2,6-dimethylphenyl)-2-{2-(4-methylphenyl)-5H-chromeno2,3-dpyrimidin-4-ylsulfanyl}acetamide (CAS: 866726-41-2)
The compound N-(2,6-dimethylphenyl)-2-{2-(4-methylphenyl)-5H-chromeno2,3-dpyrimidin-4-ylsulfanyl}acetamide (CAS: 866726-41-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique chromeno[2,3-d]pyrimidine scaffold, has demonstrated promising biological activities, particularly in the context of kinase inhibition and anticancer therapeutics. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its potential applications in drug development.
One of the key findings from recent research is the compound's ability to selectively inhibit specific kinase pathways involved in cancer cell proliferation. In vitro studies have shown that 866726-41-2 exhibits potent inhibitory effects against a range of cancer cell lines, including breast, lung, and colon cancers. The compound's mechanism of action appears to involve the disruption of cell cycle progression and the induction of apoptosis, as evidenced by flow cytometry and Western blot analyses. These findings suggest that 866726-41-2 could serve as a valuable lead compound for the development of novel anticancer agents.
Further investigations into the structure-activity relationship (SAR) of 866726-41-2 have revealed that modifications to the chromeno[2,3-d]pyrimidine core and the acetamide side chain can significantly influence its biological activity. For instance, the introduction of electron-withdrawing groups on the phenyl ring has been shown to enhance the compound's kinase inhibitory potency, while alterations to the sulfanyl linker can modulate its selectivity profile. These insights are critical for the rational design of derivatives with improved efficacy and reduced off-target effects.
In addition to its anticancer potential, recent studies have explored the application of 866726-41-2 in other therapeutic areas. Preliminary data indicate that the compound may also exhibit anti-inflammatory and antimicrobial properties, although further validation is required. The versatility of this molecule underscores its potential as a multifunctional pharmacophore, capable of addressing diverse medical needs.
Despite these promising findings, several challenges remain to be addressed. The pharmacokinetic properties of 866726-41-2, such as its bioavailability and metabolic stability, require further optimization to ensure its suitability for clinical development. Additionally, comprehensive toxicity studies are needed to evaluate its safety profile. Collaborative efforts between academic researchers and pharmaceutical companies will be essential to advance this compound through the drug discovery pipeline.
In conclusion, the recent research on N-(2,6-dimethylphenyl)-2-{2-(4-methylphenyl)-5H-chromeno2,3-dpyrimidin-4-ylsulfanyl}acetamide (CAS: 866726-41-2) highlights its potential as a promising therapeutic agent. Its unique chemical structure and multifaceted biological activities make it a compelling candidate for further investigation. Continued exploration of its mechanism of action, SAR, and pharmacological properties will be crucial for unlocking its full therapeutic potential.
866726-41-2 (N-(2,6-dimethylphenyl)-2-{2-(4-methylphenyl)-5H-chromeno2,3-dpyrimidin-4-ylsulfanyl}acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)